Cas no 1048921-49-8 (2,6-Difluoro-3-(trifluoromethyl)benzoic acid)
1048921-49-8 structure
Product Name:2,6-Difluoro-3-(trifluoromethyl)benzoic acid
CAS No:1048921-49-8
MF:C8H3F5O2
MW:226.100239992142
MDL:MFCD03412249
CID:1068367
PubChem ID:45156849
Update Time:2025-09-22
2,6-Difluoro-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-3-(trifluoromethyl)benzoic acid
- 2,6-bis(fluoranyl)-3-(trifluoromethyl)benzoic acid
- A801093
- KB-67701
- MolPort-004-962-001
- PubChem11236
- SureCN936925
- 2,6-DIFLUORO-3-(TRIFLUOROMETHYL)-BENZOIC ACID
-
- MDL: MFCD03412249
- Inchi: 1S/C8H3F5O2/c9-4-2-1-3(8(11,12)13)6(10)5(4)7(14)15/h1-2H,(H,14,15)
- InChI Key: CVJDKSBPBBKDEN-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=C(C=CC=1C(F)(F)F)F
Computed Properties
- Exact Mass: 226.00529
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 231.9±40.0 ºC (760 Torr),
- Flash Point: 94.0±27.3 ºC,
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 37.3
2,6-Difluoro-3-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 042992-1g |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 95% | 1g |
£212.00 | 2022-03-01 | |
| Fluorochem | 042992-5g |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 95% | 5g |
£731.00 | 2022-03-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | YT0177-5g |
2,6-difluoro-3-(trifluoromethyl)benzoic Acid |
1048921-49-8 | 95% | 5g |
$505 | 2023-09-07 | |
| TRC | D451323-100mg |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 100mg |
$150.00 | 2023-05-18 | ||
| TRC | D451323-250mg |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 250mg |
$282.00 | 2023-05-18 | ||
| TRC | D451323-500mg |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 500mg |
$454.00 | 2023-05-18 | ||
| TRC | D451323-1g |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 1g |
$ 600.00 | 2022-06-05 | ||
| Alichem | A019064579-5g |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 95% | 5g |
$1060.36 | 2023-09-04 | |
| Apollo Scientific | PC500239-1g |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 1g |
£68.00 | 2025-02-21 | ||
| Apollo Scientific | PC500239-5g |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid |
1048921-49-8 | 5g |
£272.00 | 2025-02-21 |
2,6-Difluoro-3-(trifluoromethyl)benzoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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